Cas no 1177297-32-3 (2-(4-Methyl-1-piperidinyl)methylazepane Dioxalate)

• Product Name: 2-(4-Methyl-1-piperidinyl)methylazepane Dioxalate
• CAS No: 1177297-32-3
• MF: C₁₇H₃₀N₂O₈
• MW: 390.428705692291
• CID: 5734616
• PubChem ID: 17389612
• Update Time: 2023-11-22

2-(4-Methyl-1-piperidinyl)methylazepane Dioxalate Chemical and Physical Properties

Names and Identifiers

• 2-[(4-METHYL-1-PIPERIDINYL)METHYL]AZEPANE DIOXALATE
• 2-[(4-METHYLPIPERIDIN-1-YL)METHYL]AZEPANE; BIS(OXALIC ACID)
• 1177297-32-3
• 2-((4-Methylpiperidin-1-yl)methyl)azepane dioxalate
• AKOS005144054
• GCUFCURFABLHJI-UHFFFAOYSA-N
• 2-(4-Methyl-1-piperidinyl)methylazepane Dioxalate

• Inchi： 1S/C13H26N2.2C2H2O4/c1-12-6-9-15(10-7-12)11-13-5-3-2-4-8-14-13;2*3-1(4)2(5)6/h12-14H,2-11H2,1H3;2*(H,3,4)(H,5,6)
• InChI Key： GCUFCURFABLHJI-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.OC(C(=O)O)=O.N1(CCC(C)CC1)CC1CCCCCN1

Computed Properties

• Exact Mass: 390.20021592g/mol
• Monoisotopic Mass: 390.20021592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes